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Compound of Interest

Compound Name: Pinaverium bromide-d4

Cat. No.: B12415159 Get Quote

Technical Guide: Pinaverium Bromide-d4
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Pinaverium bromide-d4, a deuterated

analog of the spasmolytic agent Pinaverium bromide. This document is intended for use by

professionals in research, scientific, and drug development fields, offering key data, a

representative experimental workflow, and a logical diagram of its primary application.

Core Compound Data
Pinaverium bromide-d4 is a stable isotope-labeled form of Pinaverium bromide. Its primary

utility is as an internal standard for analytical and pharmacokinetic studies, enhancing the

accuracy of quantification of the parent compound in biological matrices through mass

spectrometry and liquid chromatography.

A comprehensive summary of its key quantitative data is presented below.
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Parameter Value

CAS Number Not Available[1][2][3][4]

Molecular Formula C₂₆H₃₇D₄Br₂NO₄[1][3][4][5]

Molecular Weight 595.44 g/mol [1][3][4][5]

Parent Compound Pinaverium Bromide

Parent Compound CAS No. 53251-94-8[2][6]

Representative Experimental Workflow:
Pharmacokinetic Analysis
The following section details a typical experimental protocol where Pinaverium bromide-d4 is

employed as an internal standard for the quantification of Pinaverium bromide in a biological

sample, such as plasma.

Objective: To accurately determine the concentration of Pinaverium bromide in plasma samples

over time.

Methodology:

Sample Collection: Biological samples (e.g., blood) are collected from subjects at

predetermined time points following the administration of Pinaverium bromide. Plasma is

subsequently isolated through centrifugation.

Internal Standard Spiking: A known concentration of Pinaverium bromide-d4 is added to

each plasma sample. This serves as the internal standard to correct for variations in sample

preparation and instrument response.

Sample Preparation (Protein Precipitation):

To each 100 µL plasma sample, 300 µL of a precipitating agent (e.g., acetonitrile) is

added.
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The mixture is vortexed for approximately 1 minute to ensure thorough mixing and

precipitation of proteins.

The samples are then centrifuged at a high speed (e.g., 10,000 x g) for 10 minutes to

pellet the precipitated proteins.

Supernatant Extraction: The clear supernatant, containing the analyte (Pinaverium bromide)

and the internal standard (Pinaverium bromide-d4), is carefully transferred to a new set of

tubes.

Evaporation and Reconstitution:

The supernatant is evaporated to dryness under a gentle stream of nitrogen.

The dried residue is reconstituted in a specific volume (e.g., 100 µL) of the mobile phase

used for the chromatographic analysis.

LC-MS/MS Analysis:

An aliquot of the reconstituted sample is injected into a Liquid Chromatography-Mass

Spectrometry (LC-MS/MS) system.

The analyte and the internal standard are separated chromatographically.

The mass spectrometer is operated in Multiple Reaction Monitoring (MRM) mode to detect

specific precursor-to-product ion transitions for both Pinaverium bromide and Pinaverium
bromide-d4.

Data Analysis: The peak area ratio of the analyte to the internal standard is calculated. This

ratio is then used to determine the concentration of Pinaverium bromide in the original

plasma sample by comparing it to a standard curve prepared with known concentrations of

the analyte and a constant concentration of the internal standard.

Visual Representation of Experimental Workflow
The logical flow of the experimental protocol described above is illustrated in the following

diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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